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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of
C.l. Reactive Red 180, a widely used monoazo reactive dye. The document details its
molecular characteristics, including its molecular weight, and outlines the experimental
methodologies employed for its characterization.

Core Chemical and Physical Properties

C.l. Reactive Red 180, identified by the CAS Registry Number 72828-03-6, is a complex
anionic dye valued for its ability to form covalent bonds with substrates, leading to excellent
wash fastness.[1] The dye is also known by other names including Reactive Red F3B and
Remazol Brilliant Red F 3B. Its fundamental properties are summarized in the table below.
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Property Value Source(s)
C.l. Name Reactive Red 180 [1]

CAS Registry Number 72828-03-6 [1]
Molecular Formula C290H19N3Nas017Ss [1]
Molecular Weight 933.76 g/mol [1][2]
Alternative Molecular Formula C29H23N3017Ss5-4Na [3]
Alternative Molecular Weight 937.79 g/mol [3]

Typical Purity >90% (Dye Content), Min. 95%  [3][4]
Appearance Red to Bluish-Red Powder [1]
Solubility in Water 50 g/L [1]

Note on Molecular Formula and Weight Discrepancies: The literature presents two primary
molecular formulas and corresponding weights for C.I. Reactive Red 180. The discrepancy
arises from the representation of the acidic protons on the sulfonic acid and hydroxyl groups.
The formula C29H19N3NasO17Ss with a molecular weight of 933.76 g/mol represents the
tetrasodium salt, which is the common commercial form. The alternative, C29H23N3017Ss-4Na
with a molecular weight of 937.79 g/mol , explicitly denotes the four sodium counter-ions with
the fully protonated dye structure. For practical purposes in a laboratory setting, the
tetrasodium salt information is most relevant.

Structural Elucidation and Synthesis

The chemical structure of C.I. Reactive Red 180 is based on a single azo chromophore. Its
synthesis involves the diazo coupling of 2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-
sulfonic acid with 4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid.[1]
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Caption: Synthesis pathway of C.I. Reactive Red 180.

Experimental Protocols for Characterization

The determination of the molecular weight and purity of C.I. Reactive Red 180 and similar
reactive dyes necessitates advanced analytical techniques due to their complex structures and
the potential for isomers and byproducts in commercial formulations. High-Performance Liquid
Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the method of choice for this
purpose.

Protocol: Molecular Weight and Purity Determination by
HPLC-MS

Objective: To separate and identify C.l. Reactive Red 180 and its related impurities, and to
confirm its molecular weight.

Instrumentation:
o High-Performance Liquid Chromatography (HPLC) system
e Photodiode Array (PDA) or UV-Vis Detector

e Mass Spectrometer (MS) with Electrospray lonization (ESI) source (e.g., Quadrupole Time-
of-Flight (Q-TOF) or Triple Quadrupole)

Materials:

o C.l. Reactive Red 180 sample
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Ammonium acetate (for mobile phase modification)
Volumetric flasks and pipettes

Syringe filters (0.45 pm)

Procedure:

o Standard and Sample Preparation:

Prepare a stock solution of C.I. Reactive Red 180 in a suitable solvent (e.g., water or a
water/methanol mixture) at a concentration of approximately 1 mg/mL.

Prepare a series of dilutions from the stock solution to create calibration standards.

Prepare the sample for analysis by dissolving a known amount in the mobile phase or a
compatible solvent and filtering it through a 0.45 pm syringe filter.

e HPLC Conditions (lllustrative):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A typical gradient would start with a high percentage of mobile phase A,
gradually increasing the percentage of mobile phase B to elute the dye and its impurities.

Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.

Injection Volume: 10 pL.
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» Detector Settings:

o PDA/UV-Vis Detector: Monitor at the wavelength of maximum absorbance for C.I.
Reactive Red 180 (typically in the visible range, e.g., 540 nm).

o Mass Spectrometer (ESI in negative ion mode):

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Mass Range: m/z 100-1200.

o Data Analysis:

o The HPLC chromatogram will show the separation of the main dye component from any
impurities.

o The mass spectrometer will provide the mass-to-charge ratio (m/z) of the eluting
compounds. For C.I. Reactive Red 180 (C29H19N3Nas017Ss), the expected mass of the
anionic dye component (without sodium) is approximately 841.95 Da. In negative ion
mode ESI-MS, one would expect to observe ions corresponding to [M-Na]~, [M-2Na]?~,
[M-3Na]3*~, and [M-4Na]*~, where M is the fully sodiated molecule. The molecular weight
can be calculated from these observed m/z values.

o The purity of the sample can be estimated from the relative peak areas in the HPLC
chromatogram.
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Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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